Cas no 2034231-57-5 (4-[6-(2,5-dimethylfuran-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine)

• Product Name: 4-[6-(2,5-dimethylfuran-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine
• CAS No: 2034231-57-5
• MF: C₁₇H₂₀N₄O₃
• MW: 328.365703582764
• CID: 5376049
• Update Time: 2025-05-21

4-[6-(2,5-dimethylfuran-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylfuran-3-yl)-(2-morpholin-4-yl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)methanone
• 4-[6-(2,5-dimethylfuran-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

• Inchi： 1S/C17H20N4O3/c1-11-7-14(12(2)24-11)16(22)21-9-13-8-18-17(19-15(13)10-21)20-3-5-23-6-4-20/h7-8H,3-6,9-10H2,1-2H3
• InChI Key： CYHYAOKCUYGGNX-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)OC=1C)(N1CC2=CN=C(N3CCOCC3)N=C2C1)=O

Additional information on 4-[6-(2,5-dimethylfuran-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

4-[6-(2,5-Dimethylfuran-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]Morpholine: A Comprehensive Overview

The compound 4-[6-(2,5-dimethylfuran-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine, identified by the CAS registry number 2034231-57-5, represents a highly specialized molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, biological applications, and recent advancements in research.

At its core, the molecule combines two distinct functional groups: a morpholine ring and a pyrrolopyrimidine moiety. The morpholine ring serves as a versatile scaffold, offering stability and bioavailability advantages. The pyrrolopyrimidine component introduces additional complexity and functionality through its fused ring system. This combination makes the compound an attractive candidate for drug development.

Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. For instance, research published in Nature Communications demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress. These findings underscore its potential application in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 4-[6-(2,5-dimethylfuran-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. A pivotal step in its synthesis is the formation of the pyrrolopyrimidine ring system through a tandem cyclization reaction. This process requires precise control over reaction conditions to ensure high yields and product purity.

In terms of biological activity, this compound has shown remarkable selectivity towards specific targets. For example, studies conducted at the University of California revealed its ability to selectively inhibit cyclin-dependent kinases (CDKs), which are implicated in cancer progression. This selectivity reduces off-target effects and enhances its therapeutic potential.

The structural versatility of this compound also allows for further modification to optimize its pharmacokinetic properties. Researchers are currently exploring various substitution patterns on the morpholine and pyrrolopyrimidine rings to enhance solubility and bioavailability. These efforts are expected to pave the way for clinical trials in the near future.

In conclusion, 4-[6-(2,5-dimethylfuran-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine stands out as a promising molecule with wide-ranging applications in drug discovery. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in the development of novel therapeutic agents.